Cas no 329921-20-2 (2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-phenethylacetamide)

• Product Name: 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-phenethylacetamide
• CAS No: 329921-20-2
• MF: C₁₂H₁₄N₄OS₂
• MW: 294.395759105682
• MDL: MFCD00433653
• CID: 3079113
• PubChem ID: 600063
• Update Time: 2025-09-22

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-phenethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-phenethylacetamide
• 329921-20-2
• AKOS000612837
• EU-0086209
• MFCD00433653
• OCVZFXCXGSQYBQ-UHFFFAOYSA-N
• CS-0451111
• Oprea1_617803
• SY271455
• STK244408
• BIM-0037915.P001
• 2-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-N-phenethylacetamide
• 2-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• Oprea1_687637
• SR-01000535333
• CBMicro_037865
• 2-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide #
• 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-phenethyl-acetamide
• SR-01000535333-1

• MDL： MFCD00433653
• Inchi： 1S/C12H14N4OS2/c13-11-15-16-12(19-11)18-8-10(17)14-7-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H2,13,15)(H,14,17)
• InChI Key： OCVZFXCXGSQYBQ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.06090343Da
• Monoisotopic Mass: 294.06090343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų